4-[4-Methyl-6-(pyrrolidin-1-YL)pyrimidin-2-YL]-N-phenylpiperazine-1-carboxamide

• Molecular Formula: C20H26N6O
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)-N-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C20H26N6O/c1-16-15-18(24-9-5-6-10-24)23-19(21-16)25-11-13-26(14-12-25)20(27)22-17-7-3-2-4-8-17/h2-4,7-8,15H,5-6,9-14H2,1H3,(H,22,27)
• InChI Key: KPVZHNBVRQNAMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)NC3=CC=CC=C3)N4CCCC4

Description

PF-04447943 , is a novel phosphodiesterase 9A (PDE9A) inhibitor. It was identified through parallel synthetic chemistry and structure-based drug design (SBDD) and has progressed into clinical trials . PDE9A inhibitors are of interest due to their potential impact on cognitive disorders.

Preparation Methods

The synthetic route for PF-04447943 involves several steps, including the incorporation of a pyrimidine ring, a pyrrolidine ring, and a tetrahydro-2H-pyran moiety. The exact reaction conditions and industrial production methods are proprietary information, but the compound’s synthesis likely follows established principles of organic chemistry.

Chemical Reactions Analysis

PF-04447943 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not publicly disclosed. Major products formed from these reactions would include derivatives with modified substituents on the pyrimidine and phenyl rings.

Scientific Research Applications

Neuroscience: It elevates central cyclic guanosine monophosphate (cGMP) levels in the brain and cerebrospinal fluid (CSF) of rodents, suggesting a role in modulating neuronal signaling.

Cognition: In rodent models, PF-04447943 exhibits procognitive activity, enhancing memory and synaptic stabilization.

Clinical Trials: Recent clinical trials confirm its tolerability in humans and its ability to elevate cGMP in CSF, making it a valuable pharmacological tool for testing hypotheses related to cGMP signaling or cognition.

Mechanism of Action

PF-04447943 inhibits PDE9A, leading to increased cGMP levels. The exact molecular targets and pathways involved in its effects remain an active area of research.

Comparison with Similar Compounds

While PF-04447943 is unique in its PDE9A selectivity, other related compounds include PDE inhibitors targeting different isoforms (e.g., PDE5, PDE10) and modulators of cyclic nucleotide signaling pathways.